Ethyl 6-amino-5,7,7-tricyano-8-(5-methyl-2-furyl)-3,7,8,8a-tetrahydro-2(1H)-isoquinolinecarboxylate
Ethyl 6-amino-5,7,7-tricyano-8-(5-methyl-2-furyl)-3,7,8,8a-tetrahydro-2(1H)-isoquinolinecarboxylate
Brand Name:
Vulcanchem
CAS No.:
488783-74-0
VCID:
VC0433252
InChI:
InChI=1S/C20H19N5O3/c1-3-27-19(26)25-7-6-13-14(8-21)18(24)20(10-22,11-23)17(15(13)9-25)16-5-4-12(2)28-16/h4-6,15,17H,3,7,9,24H2,1-2H3/t15-,17-/m0/s1
SMILES:
CCOC(=O)N1CC=C2C(C1)C(C(C(=C2C#N)N)(C#N)C#N)C3=CC=C(O3)C
Molecular Formula:
C20H19N5O3
Molecular Weight:
377.4g/mol
Ethyl 6-amino-5,7,7-tricyano-8-(5-methyl-2-furyl)-3,7,8,8a-tetrahydro-2(1H)-isoquinolinecarboxylate
CAS No.: 488783-74-0
Main Products
VCID: VC0433252
Molecular Formula: C20H19N5O3
Molecular Weight: 377.4g/mol
| CAS No. | 488783-74-0 |
|---|---|
| Product Name | Ethyl 6-amino-5,7,7-tricyano-8-(5-methyl-2-furyl)-3,7,8,8a-tetrahydro-2(1H)-isoquinolinecarboxylate |
| Molecular Formula | C20H19N5O3 |
| Molecular Weight | 377.4g/mol |
| IUPAC Name | ethyl (8R,8aR)-6-amino-5,7,7-tricyano-8-(5-methylfuran-2-yl)-1,3,8,8a-tetrahydroisoquinoline-2-carboxylate |
| Standard InChI | InChI=1S/C20H19N5O3/c1-3-27-19(26)25-7-6-13-14(8-21)18(24)20(10-22,11-23)17(15(13)9-25)16-5-4-12(2)28-16/h4-6,15,17H,3,7,9,24H2,1-2H3/t15-,17-/m0/s1 |
| Standard InChIKey | WPVQPXRSHYKSNH-RDJZCZTQSA-N |
| Isomeric SMILES | CCOC(=O)N1CC=C2[C@H](C1)[C@H](C(C(=C2C#N)N)(C#N)C#N)C3=CC=C(O3)C |
| SMILES | CCOC(=O)N1CC=C2C(C1)C(C(C(=C2C#N)N)(C#N)C#N)C3=CC=C(O3)C |
| Canonical SMILES | CCOC(=O)N1CC=C2C(C1)C(C(C(=C2C#N)N)(C#N)C#N)C3=CC=C(O3)C |
| PubChem Compound | 1086131 |
| Last Modified | Nov 11 2021 |
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